![molecular formula C15H21NO8 B570089 N-(1-Deoxy-D-fructos-1-yl)-L-tyrosine CAS No. 34393-22-1](/img/no-structure.png)
N-(1-Deoxy-D-fructos-1-yl)-L-tyrosine
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Overview
Description
Scientific Research Applications
Protein Modification and Enzymatic Activity
Research into the modification of tyrosine residues in proteins and the role of enzymes such as tyrosinase offers insights into the potential application of N-(1-Deoxy-D-fructos-1-yl)-L-tyrosine in studying protein structure and function. Tyrosinase, for example, is known for its role in the hydroxylation of monophenols and the oxidation of diphenols to quinones, processes fundamental to melanin synthesis in humans (Min et al., 2019). Understanding the interaction between such enzymes and modified tyrosine residues could shed light on various biochemical pathways and disease mechanisms.
Oxidative Stress and Cellular Damage
The study of tyrosine modifications, such as nitration and sulfation, under conditions of oxidative stress, highlights the potential of N-(1-Deoxy-D-fructos-1-yl)-L-tyrosine in investigating cellular damage and defense mechanisms. The incorporation of modified tyrosine residues into proteins can alter their conformation and function, impacting cellular health and disease states (Tyminski et al., 2021). This area of research is particularly relevant to understanding the molecular basis of aging and the development of therapeutic strategies against oxidative damage.
Therapeutic Potential
The modification of tyrosine residues has been explored for therapeutic applications, including the treatment of metabolic disorders and the modulation of enzyme activity. For instance, the management of Tyrosinemia type 1, a rare metabolic disease, has been revolutionized by the use of drugs that interact with tyrosine pathways, demonstrating the importance of tyrosine modifications in developing novel treatments (van Ginkel et al., 2019).
Biomolecular Targets and Drug Development
The search for potent inhibitors of tyrosinase, an enzyme linked to pigmentation disorders, has highlighted the role of certain tyrosine derivatives in modulating enzyme activity. Such research points to the potential of compounds like N-(1-Deoxy-D-fructos-1-yl)-L-tyrosine in the development of skin care products and treatments for pigmentation abnormalities (Orhan & Khan, 2014).
Safety and Hazards
Mechanism of Action
Target of Action
N-(1-Deoxy-D-fructos-1-yl)-L-tyrosine, hereafter referred to as the compound, primarily targets the Angiotensin-Converting Enzyme (ACE) . ACE plays a crucial role in the Renin-Angiotensin System (RAS), which regulates blood pressure and fluid balance in the body.
Mode of Action
The compound interacts with ACE through hydrogen bonding . This interaction spontaneously occurs and results in the quenching of fluorescence and changes in the secondary structure of ACE . The compound acts as a competitive inhibitor of ACE , meaning it competes with the enzyme’s natural substrate for the active site, thereby inhibiting the enzyme’s activity.
Pharmacokinetics
The compound exhibits good ACE inhibitory and digestive stability .
Result of Action
The primary molecular effect of the compound’s action is the inhibition of ACE, leading to a decrease in the production of angiotensin II . This results in vasodilation and a reduction in blood pressure. The compound’s action could potentially alleviate hypertension .
Action Environment
The compound’s action can be influenced by environmental factors such as pH and temperature . For instance, the degradation pathways of the compound can vary with different pH levels . At lower pH, 1,2-enolization is favored, whereas with increasing pH, 2,3-enolization becomes a more relevant degradation pathway . Temperature also plays a role in the compound’s stability and degradation .
properties
{ "Design of the Synthesis Pathway": "The synthesis of N-(1-Deoxy-D-fructos-1-yl)-L-tyrosine can be achieved through a two-step reaction process. The first step involves the synthesis of 1-Deoxy-D-fructose, which is then coupled with L-tyrosine in the second step to form the final product.", "Starting Materials": [ "D-Glucose", "L-Tyrosine", "HCl", "NaOH", "Acetone", "Methanol" ], "Reaction": [ "Step 1: Synthesis of 1-Deoxy-D-fructose", "a. Dissolve D-Glucose in methanol and add HCl to the solution", "b. Heat the solution under reflux for 3 hours", "c. Cool the solution to room temperature and neutralize with NaOH", "d. Filter the solution and evaporate the solvent to obtain 1-Deoxy-D-fructose", "Step 2: Coupling of 1-Deoxy-D-fructose with L-Tyrosine", "a. Dissolve 1-Deoxy-D-fructose and L-Tyrosine in acetone", "b. Add NaOH to the solution and heat under reflux for 24 hours", "c. Cool the solution to room temperature and acidify with HCl", "d. Filter the solution and wash the precipitate with water to obtain N-(1-Deoxy-D-fructos-1-yl)-L-tyrosine" ] } | |
CAS RN |
34393-22-1 |
Molecular Formula |
C15H21NO8 |
Molecular Weight |
343.332 |
IUPAC Name |
(2S)-3-(4-hydroxyphenyl)-2-[[(3S,4R,5R)-3,4,5,6-tetrahydroxy-2-oxohexyl]amino]propanoic acid |
InChI |
InChI=1S/C15H21NO8/c17-7-12(20)14(22)13(21)11(19)6-16-10(15(23)24)5-8-1-3-9(18)4-2-8/h1-4,10,12-14,16-18,20-22H,5-7H2,(H,23,24)/t10-,12+,13+,14+/m0/s1 |
InChI Key |
WWTFANNQTZSANT-IGHBBLSQSA-N |
SMILES |
C1=CC(=CC=C1CC(C(=O)O)NCC(=O)C(C(C(CO)O)O)O)O |
synonyms |
(S)-1-[[1-Carboxy-2-(4-hydroxyphenyl)ethyl]amino]-1-deoxy-D-fructose; D-1-[(L-α-Carboxy-p-hydroxyphenethyl)amino]-1-deoxy-fructose |
Origin of Product |
United States |
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